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Compound of Interest

Compound Name: p-amino-D-phenylalanine

Cat. No.: B556569

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
document provides essential safety and logistical information for the proper disposal of p-
amino-D-phenylalanine, a synthetic amino acid and building block.

Immediate Safety and Handling

Before handling p-amino-D-phenylalanine, it is crucial to consult the Safety Data Sheet (SDS)
and be familiar with the potential hazards. Based on information for related isomers, p-amino-
D-phenylalanine should be treated as an irritant.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat is recommended to prevent skin contact.
In Case of a Spill:

e Avoid generating dust.

e For small spills, dampen the solid material with water and transfer it to a suitable, sealed
container for disposal.
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» Use absorbent paper dampened with water to clean up any remaining material.
o Seal all contaminated materials in a vapor-tight plastic bag for disposal.

e Wash the contaminated area with soap and water.

Disposal Plan

Chemical waste generators are responsible for determining if a chemical is classified as
hazardous waste and must consult local, regional, and national regulations for complete and
accurate classification and disposal.

Step-by-Step Disposal Procedure:

o Characterization: Determine if the p-amino-D-phenylalanine waste is contaminated with
other hazardous materials. If so, it must be treated as hazardous waste.

e Segregation: Keep p-amino-D-phenylalanine waste separate from other chemical waste
streams unless instructed otherwise by your institution's environmental health and safety
(EHS) office.

o Labeling: Clearly label the waste container with "p-amino-D-phenylalanine” and any other
contaminants.

» Storage: Store the waste in a designated, well-ventilated area, away from incompatible
materials.

» Licensed Disposal: Arrange for the collection and disposal of the waste through a licensed
hazardous waste disposal company. Your institution's EHS office will have established
procedures for this.

Quantitative Data Summary

The following table summarizes key data for isomers of p-aminophenylalanine, which can be
used as a reference for p-amino-D-phenylalanine in the absence of a specific SDS.
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Property 4-Amino-L-phenylalanine p-Amino-DL-phenylalanine
CAS Number 943-80-6 2922-41-0
Molecular Formula CoH12N202 CoH12N202
] Not specified in provided
Molecular Weight 180.20 g/mol
results

] ) o o Not specified in provided

Primary Hazards Skin Irritation, Eye Irritation

results

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of p-
amino-D-phenylalanine.
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p-amino-D-phenylalanine Disposal Workflow
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Caption: Decision workflow for the disposal of p-amino-D-phenylalanine.

« To cite this document: BenchChem. [Proper Disposal Procedures for p-amino-D-
phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556569#p-amino-d-phenylalanine-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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